Cas no 19735-72-9 (2-methyl-4-(tricyclo[3.3.1.1~3,7~]dec-1-yl)-1,3-thiazole)

2-methyl-4-(tricyclo[3.3.1.1~3,7~]dec-1-yl)-1,3-thiazole structure
19735-72-9 structure
Product Name:2-methyl-4-(tricyclo[3.3.1.1~3,7~]dec-1-yl)-1,3-thiazole
CAS No:19735-72-9
MF:C14H19NS
MW:233.372362375259
MDL:MFCD01825560
CID:3066548
PubChem ID:2747363
Update Time:2025-04-21

2-methyl-4-(tricyclo[3.3.1.1~3,7~]dec-1-yl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-4-(tricyclo[3.3.1.1~3,7~]dec-1-yl)-1,3-thiazole
    • SR-01000396876-1
    • SR-01000396876
    • MFCD01825560
    • NCGC00326263-01
    • CHEMBL601557
    • Z48850726
    • CS-0282251
    • AKOS000522857
    • AB00073961-04
    • 4-(1-adamantyl)-2-methyl-1,3-thiazole
    • BRD-K61312356-001-01-8
    • 4-(1-Adamantyl)-2-methylthiazole
    • 19735-72-9
    • 4-(Adamantan-1-yl)-2-methylthiazole
    • AB00073961-01
    • AE-641/32255055
    • 4-(adamantan-1-yl)-2-methyl-1,3-thiazole
    • AG-664/31380056
    • GNF-Pf-3130
    • STL353234
    • CHEBI:183348
    • 4-(1-Adamantyl)-2-methyl-thiazole, AldrichCPR
    • MDL: MFCD01825560
    • Inchi: 1S/C14H19NS/c1-9-15-13(8-16-9)14-5-10-2-11(6-14)4-12(3-10)7-14/h8,10-12H,2-7H2,1H3
    • InChI Key: MJWMPQJTRWLIKB-UHFFFAOYSA-N
    • SMILES: S1C(C)=NC(=C1)C12CC3CC(CC(C3)C1)C2

Computed Properties

  • Exact Mass: 233.124
  • Monoisotopic Mass: 233.124
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 41.1Ų

2-methyl-4-(tricyclo[3.3.1.1~3,7~]dec-1-yl)-1,3-thiazole Pricemore >>

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